![molecular formula C14H19FN2O3 B294848 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide](/img/structure/B294848.png)
2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide
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Overview
Description
2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide, also known as FPEA, is a chemical compound that has been studied extensively in scientific research. It is a synthetic compound that was first synthesized in the laboratory and has since been used in various research studies.
Mechanism of Action
The mechanism of action of 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. This inhibition can lead to a reduction in inflammation and pain, as well as a reduction in the growth and spread of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation and pain in animal models of arthritis. This compound has also been shown to inhibit the growth and spread of cancer cells in vitro. Additionally, this compound has been shown to have neuroprotective effects in animal models of neurological disorders.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide in lab experiments is its synthetic nature, which allows for easy and consistent production. This compound is also relatively stable, which makes it easy to handle and store. However, one of the limitations of using this compound in lab experiments is its limited solubility in water, which can make it difficult to use in certain experiments.
Future Directions
There are several future directions for research on 2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide. One area of research is the development of this compound-based therapeutics for the treatment of various diseases. Another area of research is the study of the mechanism of action of this compound, which could lead to the development of more effective treatments. Additionally, the study of the biochemical and physiological effects of this compound could lead to the discovery of new therapeutic targets.
Synthesis Methods
2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide is synthesized in the laboratory using a multi-step process. The first step involves the reaction of 4-fluorophenol with 2-bromoethylacetate in the presence of a base such as potassium carbonate. This reaction results in the formation of 2-(4-fluorophenoxy)ethyl acetate. The second step involves the reaction of 2-(4-fluorophenoxy)ethyl acetate with morpholine in the presence of a base such as sodium hydride. This reaction results in the formation of this compound.
Scientific Research Applications
2-(4-fluorophenoxy)-N-[2-(morpholin-4-yl)ethyl]acetamide has been used in various scientific research studies. One of the main areas of research is the study of its potential as a therapeutic agent for various diseases. This compound has been shown to have potential as an anti-inflammatory agent, as well as a potential treatment for cancer and neurological disorders. This compound has also been studied for its potential as a pain reliever.
Properties
Molecular Formula |
C14H19FN2O3 |
---|---|
Molecular Weight |
282.31 g/mol |
IUPAC Name |
2-(4-fluorophenoxy)-N-(2-morpholin-4-ylethyl)acetamide |
InChI |
InChI=1S/C14H19FN2O3/c15-12-1-3-13(4-2-12)20-11-14(18)16-5-6-17-7-9-19-10-8-17/h1-4H,5-11H2,(H,16,18) |
InChI Key |
HLPWXMCPJQPFCK-UHFFFAOYSA-N |
SMILES |
C1COCCN1CCNC(=O)COC2=CC=C(C=C2)F |
Canonical SMILES |
C1COCCN1CCNC(=O)COC2=CC=C(C=C2)F |
Origin of Product |
United States |
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